Prostaglandin E2-d9
Prostaglandin E2-d9
PGE2-d9 contains nine deuterium atoms at the 17, 17’, 18, 18’, 19, 19/', 20, 20, and 20/' positions. It is intended for use as an internal standard for the quantification of PGE2 by GC- or LC-mass spectrometry (MS). PGE2 is one of the primary cyclooxygenase products of arachidonic acid and one of the most widely investigated prostaglandins. Its activity influences inflammation, fertility and parturition, gastric mucosal integrity, and immune modulation. The effects of PGE2 are transduced by at least four distinct receptors designated EP1, EP2, EP3, and EP4. Affinity constants (Kd) of PGE2 for these receptors range from 1-10 nM depending on the receptor subtype and tissue.
Brand Name:
Vulcanchem
CAS No.:
1356347-42-6
VCID:
VC0134916
InChI:
InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-17,19,21,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,19+/m0/s1/i1D3,2D2,3D2,6D2
SMILES:
CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O
Molecular Formula:
C20H23D9O5
Molecular Weight:
361.5
Prostaglandin E2-d9
CAS No.: 1356347-42-6
Reference Standards
VCID: VC0134916
Molecular Formula: C20H23D9O5
Molecular Weight: 361.5
| CAS No. | 1356347-42-6 |
|---|---|
| Product Name | Prostaglandin E2-d9 |
| Molecular Formula | C20H23D9O5 |
| Molecular Weight | 361.5 |
| IUPAC Name | (Z)-7-[(1R,2R,3R)-3-hydroxy-2-[(E,3S)-5,5,6,6,7,7,8,8,8-nonadeuterio-3-hydroxyoct-1-enyl]-5-oxocyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-17,19,21,23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,19+/m0/s1/i1D3,2D2,3D2,6D2 |
| Standard InChIKey | XEYBRNLFEZDVAW-GMIZMOFXSA-N |
| SMILES | CCCCCC(C=CC1C(CC(=O)C1CC=CCCCC(=O)O)O)O |
| Description | PGE2-d9 contains nine deuterium atoms at the 17, 17’, 18, 18’, 19, 19/', 20, 20, and 20/' positions. It is intended for use as an internal standard for the quantification of PGE2 by GC- or LC-mass spectrometry (MS). PGE2 is one of the primary cyclooxygenase products of arachidonic acid and one of the most widely investigated prostaglandins. Its activity influences inflammation, fertility and parturition, gastric mucosal integrity, and immune modulation. The effects of PGE2 are transduced by at least four distinct receptors designated EP1, EP2, EP3, and EP4. Affinity constants (Kd) of PGE2 for these receptors range from 1-10 nM depending on the receptor subtype and tissue. |
| Synonyms | Dinoprostone-d9;PGE2-d9 |
| Reference | 1.Willis, A.L., and Cornelsen, M. Repeated injection of prostaglandin E2 in rat paws induces chronic swelling and a marked decrease in pain threshold. Prostaglandins 3, 353-357 (1973). |
| PubChem Compound | 156593936 |
| Last Modified | Nov 11 2021 |
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